![molecular formula C8H5BrF3N3 B2454424 7-bromo-1-methyl-2-(trifluoromethyl)-1H-imidazo[4,5-c]pyridine CAS No. 1989659-65-5](/img/structure/B2454424.png)
7-bromo-1-methyl-2-(trifluoromethyl)-1H-imidazo[4,5-c]pyridine
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Overview
Description
“7-bromo-1-methyl-2-(trifluoromethyl)-1H-imidazo[4,5-c]pyridine” is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients . The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Synthesis Analysis
The synthesis of TFMP derivatives has been a topic of interest in the agrochemical and pharmaceutical industries . For instance, the first synthesis of tipranavir using a chiral auxiliary was reported in 1997, but later, a practical asymmetric synthesis was also reported .
Molecular Structure Analysis
The molecular structure of “7-bromo-1-methyl-2-(trifluoromethyl)-1H-imidazo[4,5-c]pyridine” is characterized by the presence of a bromine atom, a methyl group, and a trifluoromethyl group attached to an imidazo[4,5-c]pyridine core .
Chemical Reactions Analysis
Trifluoromethylpyridine derivatives have been used in various chemical reactions. For example, they have been used as substrates in palladium-catalyzed α-arylation of a Refomatsky reagent .
Physical And Chemical Properties Analysis
The physical and chemical properties of “7-bromo-1-methyl-2-(trifluoromethyl)-1H-imidazo[4,5-c]pyridine” are influenced by its molecular structure. For instance, the presence of the trifluoromethyl group can affect its reactivity and stability .
Scientific Research Applications
Organic Synthesis and Functionalization
- Arylation Reactions : The bromine atom at the benzylic position can serve as a site for palladium-catalyzed α-arylation reactions . These reactions allow the introduction of aryl groups, enabling the synthesis of diverse organic compounds.
Heterocyclic Chemistry
- Regioselective Deprotonation : By treating this compound with LDA (lithium diisopropylamide), researchers can selectively deprotonate the C-3 position, followed by trapping with carbon dioxide to yield nicotinic acid derivatives . This method provides access to functionalized pyridines.
Materials for Organic Electronics
These applications highlight the versatility of 7-bromo-1-methyl-2-(trifluoromethyl)-1H-imidazo[4,5-c]pyridine across diverse scientific domains. Researchers continue to explore its potential, and its unique structural features make it an exciting compound for further investigation . If you need more information or have additional questions, feel free to ask! 😊
Mechanism of Action
Target of Action
It’s known that trifluoromethylpyridines, a class of compounds to which this molecule belongs, are used in the agrochemical and pharmaceutical industries . They are thought to interact with various biological targets due to the unique physicochemical properties of the fluorine atom and the pyridine moiety .
Mode of Action
It’s known that the suzuki–miyaura (sm) coupling reaction, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction, is often involved in the synthesis of such compounds . This reaction involves the oxidative addition of formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .
Biochemical Pathways
It’s known that the suzuki–miyaura (sm) coupling reaction, which is often involved in the synthesis of such compounds, can lead to the formation of new carbon–carbon bonds . This could potentially affect various biochemical pathways depending on the specific targets of the compound.
Result of Action
It’s known that trifluoromethylpyridines, a class of compounds to which this molecule belongs, have been used in the agrochemical and pharmaceutical industries . Their biological activities are thought to be due to the unique physicochemical properties of the fluorine atom and the pyridine moiety .
Safety and Hazards
Future Directions
properties
IUPAC Name |
7-bromo-1-methyl-2-(trifluoromethyl)imidazo[4,5-c]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrF3N3/c1-15-6-4(9)2-13-3-5(6)14-7(15)8(10,11)12/h2-3H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGBHYKWVDNCYPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=NC=C2N=C1C(F)(F)F)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrF3N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.04 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-bromo-1-methyl-2-(trifluoromethyl)-1H-imidazo[4,5-c]pyridine |
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